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Compound of Interest

2-Chloro-1-(3-methylfuran-2-
Compound Name:
yl)ethan-1-one

CAS No.: 1502390-71-7

Cat. No.: B3378969

Get Quote

Executive Summary: The Furan Scaffold Paradox

Furan-2-yl ethanone (2-acetylfuran) represents a high-value, yet complex scaffold in modern
medicinal chemistry. While the furan ring functions as a classical bioisostere for benzene—
offering altered hydrogen bonding potential and reduced lipophilicity—it carries a distinct
metabolic liability.

This guide analyzes the furan-2-yl ethanone moiety not just as a building block, but as a
pharmacophore capable of diverse biological modulation. We explore its potent applications in
antitubercular and antineoplastic therapies while rigorously addressing the "structural alerts"
associated with furan metabolic activation. By synthesizing recent data on chalcone derivatives
and heterocyclic cyclization, this document serves as a blueprint for navigating the activity-
toxicity narrow therapeutic index.
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Structural Activity Relationship (SAR) & Chemical
Space

The 2-acetylfuran core is defined by its electron-rich, five-membered aromatic ring conjugated
with an acetyl group. This conjugation makes the C2-acetyl group highly reactive toward aldol
condensations (Claisen-Schmidt), serving as a gateway to chalcones (1,3-diaryl-2-propen-1-
ones).

Key Physicochemical Advantages:

e Hydrogen Bonding: The furan oxygen acts as a weak hydrogen bond acceptor, influencing
binding affinity in enzyme pockets (e.g., InhAin M. tuberculosis).

 Lipophilicity Modulation: Furan derivatives generally exhibit lower LogP values than their
phenyl analogs, potentially improving aqueous solubility and bioavailability.

» Rigidity: When incorporated into chalcones, the furan ring enforces a planar conformation
essential for intercalating into DNA or fitting into narrow hydrophobic clefts of kinases.

Therapeutic Frontier 1: Antitubercular Agents[1]

The emergence of Multi-Drug Resistant (MDR) Mycobacterium tuberculosis has revitalized
interest in furan-based small molecules.

Mechanism of Action: InhA Inhibition

Recent studies identify furan-2-yl ethanone derivatives as potent inhibitors of InhA (Enoyl-ACP
reductase), a key enzyme in the Type Il fatty acid biosynthesis pathway (FAS-II) of
mycobacteria. Unlike Isoniazid, which requires activation by KatG, these direct inhibitors can
bypass common resistance mechanisms.

Quantitative Data: Potency of Furan Chalcones

The following table summarizes the inhibitory concentration (MIC) and cytotoxicity (CC50) of
key derivatives compared to standard care.
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R-Substituent

MIC (pg/mL) vs CC50 ImL Selectivit
Compound ID (Chalcone (gimt) (ngimt) g

. H37Rv Vero Cells Index (SI)
motif)
4-
DMO03 Dimethylamino- 1.6 >100 >62.5
phenyl
2-Fluoro-4-
FC-40 3.12 >64 >20
methoxy-phenyl
Isoniazid (Standard) 0.05 >100 >2000
Ciprofloxacin (Standard) 1.0 50 50

Data synthesized from recent screening campaigns (see References [1], [3]). Note that while
less potent than Isoniazid, DM03 shows a favorable safety profile.

Therapeutic Frontier 2: Oncology & Cytotoxicity[2]

Furan-2-yl ethanone derivatives, particularly chalcones and their cyclized pyrazole analogs,
exhibit significant cytotoxicity against solid tumors (Breast MCF-7, Colon HT-29).

Mechanistic Pathways|3]

e Tubulin Polymerization Inhibition: The trimethoxyphenyl-furan motif mimics the
pharmacophore of Colchicine, binding to the colchicine-site of tubulin and arresting the cell
cycle at the G2/M phase.

e Apoptosis Induction: Up-regulation of Bax (pro-apoptotic) and down-regulation of Bcl-2 (anti-
apoptotic), triggering the intrinsic mitochondrial pathway.

e ABCG?2 Inhibition: Specific furan chalcones have been shown to inhibit the ABCG2 efflux
pump, potentially reversing multidrug resistance in chemotherapy-refractory cells.

Visualization: Apoptotic Signaling & Metabolic Liability

The following diagram illustrates the dual nature of the furan scaffold: its therapeutic induction
of apoptosis and its potential metabolic activation to toxic intermediates.
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Figure 1: Dual pathways of Furan-2-yl ethanone: Therapeutic Apoptosis induction vs. Metabolic
Bioactivation.

Critical Safety Analysis: The Metabolic Liability
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Expert Insight: The primary hesitation in developing furan-based drugs is the risk of
idiosyncratic hepatotoxicity.

The Mechanism of Toxicity

The furan ring is not metabolically inert. Cytochrome P450 enzymes (specifically CYP2E1) can
oxidize the furan ring to form a cis-enedione (via an epoxide intermediate). This reactive
electrophile can covalently bind to liver proteins and DNA, leading to necrosis or
carcinogenesis.

Structural Mitigation Strategies

To improve the safety profile (E-E-A-T compliance in drug design), researchers employ the
following strategies:

o C5-Substitution: Blocking the 5-position of the furan ring (e.g., with a methyl or aryl group)
sterically and electronically hinders the CYP450 oxidation, significantly reducing the
formation of the toxic cis-enedione.

e Electron Withdrawing Groups (EWG): Placing EWGs on the furan ring reduces electron
density, making it less susceptible to oxidative attack.

Technical Workflow: Synthesis & Evaluation
Synthesis Protocol: Claisen-Schmidt Condensation

This protocol yields furan-based chalcones with >85% purity.
Reagents:

e 2-Acetylfuran (1.0 equiv)

o Substituted Benzaldehyde (1.0 equiv)

o Ethanol (Solvent)

e 40% NaOH (aq) or KOH

Step-by-Step Procedure:
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 Dissolution: Dissolve 0.01 mol of 2-acetylfuran and 0.01 mol of the selected aromatic
aldehyde in 20 mL of absolute ethanol in a round-bottom flask.

o Catalysis: Add 5 mL of 40% NaOH solution dropwise while stirring at 0-5°C (ice bath) to
prevent polymerization.

o Reaction: Allow the mixture to stir at room temperature for 12—24 hours. Monitor via TLC
(Solvent system: Hexane:Ethyl Acetate 7:3).

o Precipitation: Pour the reaction mixture into crushed ice/water containing dilute HCI (to
neutralize excess base).

 Purification: Filter the solid precipitate, wash with cold water, and recrystallize from ethanol.

Biological Assay: Microplate Alamar Blue Assay (MABA)

For high-throughput screening of antitubercular activity.

Validation Criteria (Self-Validating Protocol):

o Positive Control: Isoniazid (MIC 0.05-0.1 pg/mL).

» Negative Control: DMSO (solvent only) must show 100% bacterial growth.
« Sterility Control: Media only (no color change from blue to pink).

Workflow Visualization:

Heterocyclic Derivatization

2-Acetylfuran Add 40% NaOH .| stir24h | Chalcone Cyclization | | + Hydrazine CyclizationI Pyrazole |
+ Aldehyde (0-5°C) G "1 Intermediate " hydrate Derivative [

Click to download full resolution via product page

Figure 2: Synthetic route from 2-acetylfuran to bioactive chalcones and pyrazoles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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